4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide

• IUPAC Name: 4-methyl-N-(2-methylphenyl)-3-(4-methylpiperazin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H25N3O3S/c1-15-6-4-5-7-18(15)21-20(24)17-9-8-16(2)19(14-17)27(25,26)23-12-10-22(3)11-13-23/h4-9,14H,10-13H2,1-3H3,(H,21,24)
• InChI Key: UCHIRUBFOVVTBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)S(=O)(=O)N3CCN(CC3)C
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as a selective serotonin reuptake inhibitor (SSRI) and is used in the treatment of various mental disorders.

Mechanism of Action

The mechanism of action of 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide involves the inhibition of serotonin reuptake. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By inhibiting the reuptake of serotonin, this compound increases its concentration in the brain, leading to an improvement in mood and other symptoms of mental disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effect on serotonin levels in the brain. It has been found to increase the levels of serotonin and other neurotransmitters in the brain, leading to an improvement in mood and other symptoms of mental disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide in lab experiments is its well-established mechanism of action. This makes it a reliable tool for studying the effects of serotonin on the brain and its potential therapeutic applications. However, one of the limitations of using this compound in lab experiments is its potential for toxicity and side effects, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide. One area of research could focus on its use in the treatment of other mental disorders, such as bipolar disorder and schizophrenia. Another area of research could focus on developing new and more effective 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamides based on the structure of this compound. Additionally, research could be done to explore the potential for using this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide involves a series of chemical reactions. The starting material is 4-methylbenzoyl chloride, which is reacted with 1-(4-methylpiperazin-1-yl)sulfonyl-2-methylbenzene to form the intermediate product. This intermediate product is then reacted with 4-methylbenzoyl chloride to form the final product.

Scientific Research Applications

4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of depression, anxiety, and obsessive-compulsive disorder. It has also shown promise in the treatment of various other mental disorders.